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A comprehensive analysis of the structure-activity relationship (SAR) of lyaline analogues is

currently hampered by a pivotal recent discovery that has reshaped our understanding of this

natural compound. In 2021, a significant revision of the chemical structure of lyaline was

published, rendering previous research based on the old, incorrect structure obsolete.

Lyaline is a monoterpene indole alkaloid originally isolated from the plant Pauridiantha lyallii.

For decades, its structure was erroneously assigned. The 2021 structural reassignment has

fundamentally altered the basis for any new drug discovery and development efforts centered

on this molecule. As a consequence, the scientific community is essentially at the starting line

for synthesizing and evaluating analogues of the correct lyaline structure.

Our extensive search for published literature on the structure-activity relationships of lyaline
analogues has revealed a notable absence of studies conducted after the 2021 structural

revision. The development of a series of analogues, the establishment of relevant biological

assays, and the subsequent evaluation to determine how structural modifications impact

activity is a time-intensive process. It is therefore anticipated that such studies are likely in their

nascent stages within various research groups and have not yet reached the point of

publication.

Currently, there is a lack of publicly available quantitative data comparing the biological

activities of different lyaline analogues. Similarly, detailed experimental protocols for assays

specifically targeting lyaline's activity and information on the signaling pathways it may

modulate are not yet available in the scientific literature.
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The plant from which lyaline is isolated, Pauridiantha lyallii, and other related species like

Pauridiantha paucinervis, are known to produce a variety of alkaloid compounds. Some

research has indicated that extracts from these plants possess certain biological activities, such

as antioxidant properties.[1][2][3] However, the specific contribution of lyaline to these effects,

and its broader pharmacological profile, remain largely uncharacterized.

Given the current landscape, a detailed comparison guide with quantitative data, experimental

protocols, and signaling pathway diagrams for lyaline analogues cannot be constructed. The

future of lyaline research will undoubtedly focus on the following key areas:

Development of efficient total synthesis routes for the correct lyaline structure.

Creation of a diverse library of lyaline analogues with systematic modifications to different

parts of the molecule.

Establishment of robust in vitro and in vivo screening assays to evaluate the biological

activities of these analogues.

Elucidation of the mechanism of action and identification of the molecular targets and

signaling pathways affected by lyaline.

As research in this renewed field progresses, it is expected that the first structure-activity

relationship studies on analogues of the correctly identified lyaline will emerge, paving the way

for a deeper understanding of its therapeutic potential. Researchers, scientists, and drug

development professionals are encouraged to monitor the scientific literature for these

forthcoming studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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